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Compound of Interest

Compound Name: Reactive Black 1

Cat. No.: B1172099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the exhaust dyeing of viscose fibers

with C.I. Reactive Black 1. The information is intended to guide researchers and scientists in

achieving reproducible and high-quality dyeing results.

Overview
Viscose, a regenerated cellulosic fiber, is widely used in the textile industry. Its dyeing with

reactive dyes, such as Reactive Black 1, is a common practice due to the vibrant shades and

good fastness properties achieved. The exhaust dyeing method, a batch process, involves the

gradual absorption of the dye from the dyebath onto the fiber, followed by a chemical reaction

that forms a covalent bond between the dye molecule and the cellulose. This process is

influenced by several parameters, including temperature, pH, electrolyte concentration, and

dyeing time, which must be carefully controlled to ensure optimal results.

Reactive Black 1 (C.I. 17916) is a single azo, metal complex dye. The reactive group in the

dye molecule forms a stable covalent bond with the hydroxyl groups of the cellulose in an

alkaline medium. The dyeing process typically involves three main stages:

Exhaustion: The dye is adsorbed onto the viscose fiber from the aqueous bath. This is

facilitated by the addition of an electrolyte, such as Glauber's salt or sodium chloride, which

reduces the negative surface charge of the cellulose fiber, thus lowering the repulsion

between the anionic dye and the fiber.
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Fixation: An alkali, typically soda ash, is added to the dyebath to raise the pH. This catalyzes

the reaction between the reactive group of the dye and the hydroxyl groups of the viscose,

forming a covalent bond.

Wash-off: Unfixed and hydrolyzed dye is removed from the fiber surface through a series of

washing and soaping steps to ensure good wet fastness properties.

Materials and Equipment
Materials:

Viscose substrate (fabric, yarn, or fiber)

C.I. Reactive Black 1

Glauber's salt (anhydrous sodium sulfate) or Sodium Chloride

Soda ash (sodium carbonate)

Acetic acid

Sequestering agent (e.g., EDTA-based)

Levelling agent

Anti-creasing agent

Non-ionic soaping agent

Deionized or soft water

Equipment:

Laboratory-scale exhaust dyeing machine (e.g., beaker dyer, jet dyer)

pH meter

Heating and cooling system
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Stirrer or circulation pump

Beakers, graduated cylinders, and pipettes

Weighing balance

Experimental Protocols
Pre-treatment of Viscose
Unlike cotton, viscose is a purified form of cellulose and generally does not require a harsh

scouring process. However, a mild pre-treatment is recommended to remove any sizing agents

or impurities and to ensure uniform dye uptake.

Protocol:

Prepare a bath with 1.0 g/L of a non-ionic detergent and 1.0 g/L of a sequestering agent at a

liquor ratio of 1:20.

Immerse the viscose substrate in the bath and raise the temperature to 60°C.

Run the treatment for 20-30 minutes.

Drain the bath and rinse the substrate thoroughly with warm and then cold water.

Exhaust Dyeing Procedure
The following protocol is a general guideline. The exact concentrations of dye, salt, and alkali

should be adjusted based on the desired depth of shade.

Dyeing Parameters:

Parameter Value

Liquor Ratio 1:15 to 1:20

pH of Dyebath (initial) 6.0 - 7.0

Dyeing Temperature 60°C - 80°C
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Protocol:

Set the dyebath at 40°C with the required amount of water.

Add a sequestering agent (0.5 - 1.0 g/L) and an anti-creasing agent (1.0 g/L) and circulate

for 5 minutes.

Add the pre-wetted viscose substrate to the bath.

Add the pre-dissolved Reactive Black 1 dye solution and a levelling agent (0.5 - 1.0 g/L)

and run for 10 minutes.

Raise the temperature to the dyeing temperature (e.g., 60°C) at a rate of 1-2°C/minute.

Add the required amount of Glauber's salt in two to three portions over 15-20 minutes. The

total amount will depend on the depth of shade (see Table 1).

Run for 30-45 minutes to allow for dye exhaustion.

Add the required amount of soda ash, dissolved in water, in two portions over 10-15 minutes

to raise the pH to 10.5-11.0 for fixation. The amount will depend on the depth of shade (see

Table 1).

Continue the dyeing process at the set temperature for 45-60 minutes for fixation.

Cool the dyebath down to 60°C.

Drain the dyebath.

Table 1: Recommended Salt and Alkali Concentrations for Different Shade Depths

Depth of Shade
Reactive Black 1
(% owf)

Glauber's Salt (g/L) Soda Ash (g/L)

Light 0.5 - 1.0 30 - 40 10 - 15

Medium 1.0 - 3.0 40 - 60 15 - 20

Dark 3.0 - 5.0 60 - 80 20
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*% owf = on the weight of fabric

Post-treatment (Wash-off)
A thorough wash-off process is crucial to remove unfixed and hydrolyzed dye, ensuring good

fastness properties.

Protocol:

Rinse: Rinse the dyed substrate with cold water.

Neutralization: Treat the substrate in a bath with 0.5 - 1.0 g/L acetic acid at 50°C for 10

minutes to neutralize the residual alkali.

Rinse: Rinse again with cold water.

Soaping: Treat the substrate in a bath with 1.0 - 2.0 g/L of a non-ionic soaping agent at 90-

95°C for 15-20 minutes.

Hot Rinse: Rinse thoroughly with hot water (70-80°C).

Cold Rinse: Rinse with cold water.

Softening (Optional): A final treatment with a cationic softener can be applied to improve the

hand feel of the fabric.

Dry the dyed viscose substrate.

Visualizations
Experimental Workflow
The following diagram illustrates the key stages of the exhaust dyeing process for viscose with

Reactive Black 1.

Caption: Workflow of the exhaust dyeing process.

Chemical Interaction Pathway
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This diagram illustrates the covalent bond formation between Reactive Black 1 and the

cellulose polymer of viscose.

Caption: Covalent bonding of Reactive Black 1 to viscose.

To cite this document: BenchChem. [Application Notes and Protocols: Exhaust Dyeing of
Viscose with Reactive Black 1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1172099#exhaust-dyeing-method-for-viscose-using-
reactive-black-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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